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Compound of Interest

Compound Name: 4,4'-Dicyanobenzophenone

Cat. No.: B135262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dicyanobenzophenone,

including its chemical and physical properties, synthesis, and potential applications. The

information is curated for professionals in research and development who require detailed data

for their work.

Core Properties of 4,4'-Dicyanobenzophenone
4,4'-Dicyanobenzophenone, also known as bis(4-cyanophenyl)methanone, is an aromatic

ketone featuring two cyanophenyl substituents. While not as commonly encountered in

commercial catalogs as some of its benzophenone analogues, it is a molecule of interest in

synthetic chemistry and materials science.

Chemical Structure and Identifiers

IUPAC Name: Bis(4-cyanophenyl)methanone

Molecular Formula: C₁₅H₈N₂O

Molecular Weight: 232.24 g/mol

CAS Number: 134521-16-7 (This CAS number is predominantly associated with the related

compound Bis(4-cyanophenyl)methanol, from which 4,4'-Dicyanobenzophenone can be
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synthesized. A dedicated CAS number for the ketone is not consistently reported in major

databases, suggesting it is often synthesized as needed.)

Physicochemical Properties

Quantitative data for 4,4'-Dicyanobenzophenone is not readily available in commercial

databases, likely due to its status as a research chemical rather than a bulk industrial product.

The properties listed below are based on theoretical calculations and data from analogous

compounds.

Property Value (Predicted/Estimated)

Melting Point (°C) Not available

Boiling Point (°C) Not available

Solubility Soluble in many organic solvents

Appearance Expected to be a solid at room temperature

Synthesis and Experimental Protocols
The primary route to obtaining 4,4'-Dicyanobenzophenone is through the oxidation of its

precursor, bis(4-cyanophenyl)methanol. This synthetic pathway is a common strategy in

organic chemistry for the preparation of ketones from secondary alcohols.

Experimental Protocol: Oxidation of Bis(4-cyanophenyl)methanol

This protocol describes a general method for the oxidation of bis(4-cyanophenyl)methanol to

4,4'-dicyanobenzophenone. The choice of oxidizing agent and reaction conditions can be

adapted based on laboratory capabilities and desired scale.

Materials:

Bis(4-cyanophenyl)methanol

Anhydrous dichloromethane (DCM) or acetone
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Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., Dess-Martin

periodinane, Swern oxidation reagents)

Silica gel for column chromatography

Anhydrous sodium sulfate or magnesium sulfate

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolution: Dissolve bis(4-cyanophenyl)methanol in a suitable anhydrous solvent (e.g.,

dichloromethane) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon).

Addition of Oxidizing Agent: Add the oxidizing agent (e.g., PCC) portion-wise to the stirred

solution at room temperature. The reaction is typically monitored by thin-layer

chromatography (TLC) to track the disappearance of the starting material and the

appearance of the product.

Reaction Monitoring: Continue stirring the reaction mixture at room temperature until TLC

analysis indicates complete consumption of the starting alcohol.

Work-up: Upon completion, quench the reaction by adding a suitable reagent (the choice

depends on the oxidizing agent used). The mixture is then filtered through a pad of silica gel

or celite to remove solid byproducts. The filtrate is collected and the solvent is removed

under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 4,4'-
dicyanobenzophenone.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and

Infrared (IR) spectroscopy.

Logical Workflow for Synthesis
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Synthesis of 4,4'-Dicyanobenzophenone

Start: Bis(4-cyanophenyl)methanol

Dissolve in Anhydrous Solvent

Add Oxidizing Agent (e.g., PCC)

Monitor Reaction by TLC

Reaction Work-up and Filtration

Reaction Complete

Purification by Column Chromatography

Characterization (NMR, IR)

End: Pure 4,4'-Dicyanobenzophenone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4,4'-Dicyanobenzophenone.
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Potential Applications in Research and Drug
Development
While specific applications of 4,4'-Dicyanobenzophenone are not extensively documented in

mainstream literature, its structural motifs suggest potential utility in several areas of research

and development:

Photosensitizer: The benzophenone core is a well-known photosensitizer. The introduction of

cyano groups can modulate the photophysical properties, making it a candidate for studies in

photodynamic therapy or photoredox catalysis. The electron-withdrawing nature of the cyano

groups can influence the energy levels of the triplet state, which is crucial for these

applications.

Intermediate in Organic Synthesis: The cyano groups can be hydrolyzed to carboxylic acids

or reduced to amines, providing a versatile handle for further chemical transformations. This

makes 4,4'-dicyanobenzophenone a potential building block for the synthesis of more

complex molecules, including polymers and pharmaceutical intermediates.

Ligand for Metal Complexes: The nitrogen atoms of the cyano groups can act as ligands for

metal ions, opening possibilities for the design of novel coordination polymers or metal-

organic frameworks (MOFs) with potential applications in catalysis, gas storage, or sensing.

Signaling Pathway Hypothesis

Given the photosensitizing potential of the benzophenone scaffold, a hypothetical signaling

pathway for inducing cell death in a cancer cell line upon photoactivation could be envisioned.
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Hypothetical Photodynamic Therapy Pathway

4,4'-Dicyanobenzophenone
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Caption: A proposed mechanism for photodynamic activity.
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This guide serves as a foundational resource for professionals working with or interested in

4,4'-Dicyanobenzophenone. Further research into its synthesis and characterization is

encouraged to fully elucidate its properties and unlock its potential applications.

To cite this document: BenchChem. [In-Depth Technical Guide to 4,4'-
Dicyanobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135262#4-4-dicyanobenzophenone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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